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Compound of Interest

Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583 Get Quote

CAS Number: 95-75-0

This technical guide provides an in-depth overview of 3,4-Dichlorotoluene, a halogenated

aromatic hydrocarbon with significant applications in the chemical and pharmaceutical

industries. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, safety, and biological

interactions.

Chemical and Physical Properties
3,4-Dichlorotoluene is a colorless to pale yellow liquid with a mild aromatic odor at room

temperature.[1] It is characterized by a toluene backbone with two chlorine atoms substituted at

the 3 and 4 positions of the benzene ring.[1] While sparingly soluble in water, it readily

dissolves in common organic solvents such as ethanol and acetone.[1]

Table 1: Physical and Chemical Properties of 3,4-Dichlorotoluene
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Property Value Reference

CAS Number 95-75-0 [1][2][3][4][5]

Molecular Formula C₇H₆Cl₂ [2][6]

Molecular Weight 161.03 g/mol [2][6]

Appearance
Clear, colorless to slightly

yellow liquid
[1][2][3][7]

Melting Point -14.7 °C to -16 °C [2][3][8]

Boiling Point 200.5 °C to 209 °C [1][2][3][8][9]

Density 1.251 g/mL at 25 °C [1][2][9]

Refractive Index n20/D 1.547 [1][2][9]

Flash Point 85 °C (185 °F) [3][9]

Solubility

Slightly soluble in water;

soluble in ethanol, acetone,

and ether.

[1]

Synthesis and Purification
The industrial production of 3,4-Dichlorotoluene is primarily achieved through the electrophilic

chlorination of p-chlorotoluene.[2] The process involves the use of a chlorination catalyst to

direct the substitution to the desired positions on the aromatic ring.

Experimental Protocol: Synthesis of 3,4-Dichlorotoluene
A common method for the synthesis of 3,4-Dichlorotoluene involves the direct chlorination of

p-chlorotoluene in the presence of a Lewis acid catalyst, such as iron(III) chloride or aluminum

chloride.[1] A more specific patented method utilizes a catalyst system that can include a metal

sulfide or a mixture of a ring-chlorination catalyst and a sulfur compound co-catalyst to achieve

a higher yield of the 3,4-isomer.[2]

Reaction Scheme:
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Starting Material: p-Chlorotoluene

Reagent: Chlorine (Cl₂)

Catalyst: Metal sulfide or a combination of a ring-chlorination catalyst and a sulfur compound

co-catalyst.[2]

Temperature: The reaction is typically carried out at temperatures ranging from -20 °C to 70

°C, with a preferred range of 20 °C to 50 °C.[2]

Procedure:

p-Chlorotoluene is charged into a reaction vessel equipped with a stirrer, a gas inlet, and a

temperature control system.

The catalyst system is introduced into the reactor. The amount of catalyst is generally at

least 0.1 gram per mole of p-chlorotoluene.[2]

Chlorine gas is bubbled through the reaction mixture at a controlled rate.

The reaction is monitored until the desired degree of chlorination is achieved, resulting in a

mixture containing monochlorotoluene, dichlorotoluenes (including 3,4- and 2,4-isomers),

and trichlorotoluenes.[2]

Purification: The resulting mixture of isomers is separated by fractional distillation.[2] The

dichlorotoluene fraction is collected and can be further purified by fractional distillation to

isolate substantially pure 3,4-Dichlorotoluene.[2] Alternatively, recrystallization from ethanol

at very low temperatures can be employed for purification.[3]

Synthesis and Purification Workflow for 3,4-Dichlorotoluene

p-Chlorotoluene Chlorination Reaction
(Cl2, Catalyst)

Crude Reaction Mixture
(Isomers & Trichlorotoluenes) Fractional Distillation Dichlorotoluene Fraction

(3,4- and 2,4-isomers)

Final Purification
(Fractional Distillation or

Low-Temp Recrystallization)
Pure 3,4-Dichlorotoluene
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Caption: Workflow for the synthesis and purification of 3,4-Dichlorotoluene.

Applications in Research and Development
3,4-Dichlorotoluene is a versatile intermediate in organic synthesis, primarily serving as a

precursor for a variety of specialty chemicals.

Agrochemicals: It is a key building block in the manufacturing of herbicides and insecticides.

[1][10][11]

Pharmaceuticals: The compound is utilized in the synthesis of active pharmaceutical

ingredients (APIs).[10][11]

Dyestuffs: It serves as an intermediate in the production of various dyes.[2][12]

Analytical Chemistry: It is used as a standard reference material for the detection and

quantification of pollutants.[2]

Toxicological and Safety Information
Handling 3,4-Dichlorotoluene requires adherence to standard laboratory safety protocols due

to its potential health effects.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference

Hazard Statement H411

Toxic to aquatic life

with long lasting

effects.

[4][9][13]

Precautionary

Statement
P273

Avoid release to the

environment.
[4][9][13]

Precautionary

Statement
P391 Collect spillage. [4][9][13]

Precautionary

Statement
P501

Dispose of

contents/container to

an approved waste

disposal plant.

[4][9][13]

Exposure can cause irritation to the skin, eyes, and respiratory system.[1][7] Symptoms of

overexposure may include dizziness, headache, and nausea.[1] It should be handled in a well-

ventilated area, and personal protective equipment, including gloves and eye protection, should

be worn.[9][13]

Biological Interactions and Environmental Fate
Currently, there is limited specific information available on the direct interaction of 3,4-
Dichlorotoluene with mammalian signaling pathways in the context of drug development. Its

primary role in this sector is as a synthetic intermediate.

However, the environmental fate and biodegradation of related dichlorotoluene isomers have

been studied. For instance, the aerobic biodegradation of the closely related 2,4-

Dichlorotoluene is initiated by Ralstonia sp. strain PS12.[14] This pathway involves ring

dioxygenation followed by intradiol cleavage.[14] While this pathway is for a different isomer, it

provides a potential model for the environmental degradation of dichlorotoluenes.
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Conceptual Biodegradation Pathway for a Dichlorotoluene Isomer
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Caption: A conceptual diagram of a microbial biodegradation pathway for dichlorotoluenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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